Cas no 917831-78-8 (Phosphinous acid, P,P-diphenyl-, 3,5,5-trimethylhexyl ester)

• Product Name: Phosphinous acid, P,P-diphenyl-, 3,5,5-trimethylhexyl ester
• CAS No: 917831-78-8
• MF: C₂₁H₂₉OP
• MW: 328.4281270504
• CID: 783905
• PubChem ID: 22756241
• Update Time: 2025-04-19

Phosphinous acid, P,P-diphenyl-, 3,5,5-trimethylhexyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphinous acid, P,P-diphenyl-, 3,5,5-trimethylhexyl ester
• diphenyl(3,5,5-trimethylhexoxy)phosphane
• 3,5,5-Trimethylhexyl diphenylphosphinite
• DTXSID10628133
• 917831-78-8
• SCHEMBL11658359

• Inchi： 1S/C21H29OP/c1-18(17-21(2,3)4)15-16-22-23(19-11-7-5-8-12-19)20-13-9-6-10-14-20/h5-14,18H,15-17H2,1-4H3
• InChI Key： FECSFJNMIVBSBI-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)OCCC(C)CC(C)(C)C

Computed Properties

• Exact Mass: 328.195602542g/mol
• Monoisotopic Mass: 328.195602542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 22.82000
• LogP: 5.51330